Cas no 261765-73-5 (2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

2-{(4-Chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a dihydropyrimidinone core substituted with a 4-chlorobenzylthio group and a trifluoromethyl moiety. This structure confers notable chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances lipophilicity and metabolic resistance, while the chlorophenylmethylsulfanyl substituent contributes to selective binding interactions. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of enzyme inhibitors or bioactive agents. The compound's purity and consistent performance under controlled conditions ensure reliability for research and industrial applications.

2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one structure

261765-73-5 structure

Product Name:2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

CAS No:261765-73-5

MF:C₁₂H₈ClF₃N₂OS

MW:320.717930793762

CID:5474703

PubChem ID:135409481

Update Time:2025-06-07

2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-((4-chlorobenzyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one
- F2716-0613
- AKOS024672847
- 261765-73-5
- 2-[(4-chlorophenyl)methylsulfanyl]-4-(trifluoromethyl)-1H-pyrimidin-6-one
- 2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
- Inchi： 1S/C12H8ClF3N2OS/c13-8-3-1-7(2-4-8)6-20-11-17-9(12(14,15)16)5-10(19)18-11/h1-5H,6H2,(H,17,18,19)
- InChI Key： OELNOWIJRWYWBB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSC1=NC(C(F)(F)F)=CC(N1)=O

Computed Properties

Exact Mass: 319.9997962g/mol
Monoisotopic Mass: 319.9997962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.8Å²

2-{(4-chlorophenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2716-0613-2μmol	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2716-0613-5μmol	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2716-0613-10μmol	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2716-0613-20μmol	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2716-0613-1mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2716-0613-2mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2716-0613-3mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2716-0613-4mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2716-0613-5mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2716-0613-10mg	2-{[(4-chlorophenyl)methyl]sulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one	261765-73-5	90%+	10mg	$118.5	2023-05-16